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Compound of Interest

Compound Name: Methyl 4-bromo-2-fluorobenzoate

Cat. No.: B195147 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of Methyl 4-bromo-2-fluorobenzoate, a halogenated aromatic compound.

Adherence to these procedures is critical to ensure a safe laboratory environment and

compliance with regulations.

Immediate Safety and Hazard Information
Methyl 4-bromo-2-fluorobenzoate is a compound that requires careful handling due to its

potential health hazards. It is crucial to be aware of its properties to mitigate risks during

disposal procedures.

Key Hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling this substance. Before

beginning any disposal-related activities, ensure the following PPE is worn:

Gloves: Chemically resistant gloves are required.
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Eye Protection: Chemical safety goggles and/or a face shield must be worn.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[1]

Quantitative Data Summary
For quick reference, the table below summarizes key quantitative data for Methyl 4-bromo-2-
fluorobenzoate.

Property Value

Molecular Formula C₈H₆BrFO₂

Molecular Weight 233.04 g/mol

Melting Point 58-60 °C[3]

Boiling Point 272.7 °C at 760 mmHg[3]

Step-by-Step Disposal Protocol
The disposal of Methyl 4-bromo-2-fluorobenzoate must be carried out in a manner that

ensures the safety of laboratory personnel and prevents environmental contamination. Under

no circumstances should this chemical be disposed of down the drain or in regular trash.[1]

1. Waste Segregation and Collection:

Designated Waste Container: All waste containing Methyl 4-bromo-2-fluorobenzoate,

including contaminated consumables (e.g., weigh boats, pipette tips), should be collected in

a designated, properly labeled hazardous waste container.

Halogenated Waste Stream: This compound should be segregated as halogenated organic

waste. Do not mix with non-halogenated waste streams.

Container Integrity: Ensure the waste container is made of a compatible material, is in good

condition, and has a secure, tight-fitting lid to prevent leaks and spills.
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2. Labeling:

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name: "Methyl 4-bromo-2-fluorobenzoate."

Hazard Symbols: Affix appropriate hazard symbols (e.g., irritant).

3. Storage:

Secure Location: Store the sealed waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to contain any potential leaks.

4. Arranging for Disposal:

Licensed Waste Disposal Service: Contact your institution's Environmental Health and Safety

(EHS) department or a licensed professional hazardous waste disposal company to arrange

for pickup and disposal.[4]

Regulatory Compliance: Disposal must be conducted in accordance with all local, state, and

federal regulations.

5. Spill Cleanup:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, use an inert absorbent material to contain and clean up the spill.

Collect the absorbed material and place it in the designated hazardous waste container.

Wash the spill area with soap and water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Methyl 4-bromo-2-fluorobenzoate.
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Caption: Disposal workflow for Methyl 4-bromo-2-fluorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b195147#methyl-4-bromo-2-fluorobenzoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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